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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969

An In-depth Technical Guide to the Safety, Handling, and Hazards of 2,3-
Dibromopropionamide

This guide provides comprehensive safety, handling, and hazard information for 2,3-
Dibromopropionamide, intended for researchers, scientists, and drug development
professionals. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough overview.

Chemical Identification

2,3-Dibromopropionamide is an important raw material and intermediate used in organic
synthesis, pharmaceuticals, agrochemicals, and dyestuff.[1][2]

Table 1: Chemical Identifiers for 2,3-Dibromopropionamide
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Identifier Value Source
IUPAC Name 2,3-dibromopropanamide [3]

CAS Number 15102-42-8 [11[31[4][5][6]
EC Number 239-153-5 [3][4][6]
Molecular Formula CsHsBr2NO [11[31[5][6]
Molecular Weight 230.89 g/mol [1][3][5]

Canonical SMILES

C(C(C(=O)N)Br)Br

[3](5]

INChl Key

DZQCMQRQFZXQKN-
UHFFFAOYSA-N

[3]05]

| Synonyms | Propanamide, 2,3-dibromo- |[3][5][6] |

Hazard Identification

2,3-Dibromopropionamide is classified as a hazardous substance. The primary hazards

include being harmful if swallowed, causing severe skin burns and eye damage, and causing

respiratory irritation.[3][4][5]

Table 2: GHS Hazard Classification for 2,3-Dibromopropionamide
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Hazard Hazard GHS

Hazard Class . Signal Word
Category Statement Pictogram

Acute Toxicity, H302: Harmful .
Category 4 . GHSO07 Warning

Oral if swallowed

H314: Causes

) severe skin
Skin
] o burns and eye Danger/
Corrosion/Irritatio  Category 1B/ 2 GHSO07 )
damage / H315: Warning
n
Causes skin
irritation
Serious Eye H319: Causes
Damage/Eye Category 2 serious eye GHSO07 Warning
Irritation irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation | GHSO7 | Warning |

Source:[3][4][5]

Precautionary Statements (selected):

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[5]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

e P270: Do not eat, drink or smoke when using this product.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]
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e P405: Store locked up.[4]

e P501: Dispose of contents/container to an approved waste disposal plant.[7]

Physical and Chemical Properties

Table 3: Physical and Chemical Properties of 2,3-Dibromopropionamide

Property Value Source

White to almost white

Appearance powder/crystal ]
Melting Point 132-133 °C [1][6]
Boiling Point 315.6 £ 32.0 °C (Predicted) [1][6]
Density 2.186 g/cm3 at 20 °C [1][41[6]
Solubility in Water Soluble [4]
Vapor Pressure 0.000433 mmHg at 25 °C [6]

| Flash Point | 144.7 °C |[6] |

Toxicology Information

The primary routes of exposure are ingestion, skin contact, and inhalation.

Table 4: Toxicological Data for 2,3-Dibromopropionamide

Test Result Species Source

| LD50 (Oral) | 2,000 mg/kg | Rat |[4] |

o Skin Corrosion/Irritation: Causes skin irritation.[4] In some classifications, it is listed as
causing severe skin burns.[3][5]
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o Serious Eye Damage/Irritation: Causes serious eye irritation.[4] Other sources indicate it
causes severe eye damage.[3][5]

» Respiratory or Skin Sensitization: Based on available data, the classification criteria are not
met.[4]

» Germ Cell Mutagenicity: Based on available data, the classification criteria are not met.[4]
» Carcinogenicity: Based on available data, the classification criteria are not met.[4]

o Reproductive Toxicity: Based on available data, the classification criteria are not met.[4]

o STOT-Single Exposure: May cause respiratory irritation.[4]

Safe Handling and Storage

Methodology for Safe Handling:

o Ventilation: Use only outdoors or in a well-ventilated area.[5] For laboratory use, handle
under a chemical fume hood.[8]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 6.[4][5]

» Hygiene Practices: Do not eat, drink, or smoke when using this product.[5] Wash hands and
any exposed skin thoroughly after handling.[5][9]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[10] Avoid breathing dust.[8]

« Empty Containers: Empty containers retain product residue and can be dangerous. Do not
pressurize, cut, weld, or expose empty containers to heat or ignition sources.[10]

Storage Conditions:
e Store in a cool, dry, well-ventilated place.[9] Recommended storage temperature is 2-8°C.[1]
o Keep container tightly closed.[9]

o Store locked up.[4][8]
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+ Keep away from heat, sparks, and open flames.[9][10]

¢ Incompatible Materials: Strong bases and oxidizing agents.[8]

Preparation & Risk Assessment

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Harmful if swallowed
- Skin/Eye Corrosive
- Respiratory Irritant

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handling Procedure

Weigh/Measure Chemical
in a Ventilated Area

A,

e Perform Experimental Work

v Y
Avoid Dust Generation Wl S Th(_)roughly
After Handling

A

Store in Tightly Closed Container

Store in Cool, Dry,
Well-Ventilated Area (2-8°C)

Segregate from Incompatibles
(Strong Bases, Oxidizers)

Storage & Waste

Dispose of Waste According
to Official Regulations

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of 2,3-Dibromopropionamide.

Personal Protective Equipment (PPE)

Methodology for PPE Selection and Use:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[7][9][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]
[10]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7] In general, avoid
breathing dust.[4]

Workplace Facilities: Ensure that eyewash stations and safety showers are close to the
workstation location.[9][10]

First Aid Measures

Protocol for Emergency Response:

General Advice: If symptoms persist, consult a doctor.[4] Show the safety data sheet to the
doctor in attendance.[8]

If Inhaled: Supply fresh air.[4] If breathing is difficult, give oxygen.[10] If not breathing, give
artificial respiration.[9][10] Consult a doctor in case of complaints.[4]

In Case of Skin Contact: Immediately wash with water and soap and rinse thoroughly.[4]
Remove all contaminated clothing and shoes immediately.[10]

In Case of Eye Contact: Rinse opened eye for several minutes under running water.[4]
Remove contact lenses if present and easy to do, and continue rinsing.[4] Get medical
attention.[9]
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« If Swallowed: Rinse mouth.[5] Do NOT induce vomiting.[5][8][10] Call a poison center or
doctor if you feel unwell.[4]

Exposure Incident Occurs

Identify Exposure Route
\ v

‘es es es Yes

Eye Contact?

Immediate First Aid Actions
\4

Move to Fresh Air. Immediately remove contaminated Rinse cautiously with water
Provide oxygen or artificial clothing. Wash skin thoroughly for several minutes. Remove
respiration if needed. with soap and water. contact lenses. Continue rinsing.

A4

Rinse mouth. DO NOT
induce vomiting.

Seek Immediate Medical Attention.
Show SDS to Doctor.

A

Y

Click to download full resolution via product page
Caption: First Aid Decision Workflow for 2,3-Dibromopropionamide Exposure.
Fire Fighting Measures
o Flammability: The product is not flammable.[4]

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[10][11] Use extinguishing media suitable for the surrounding fire.[12]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be
generated by thermal decomposition or combustion.[10] This may include carbon monoxide
(CO), carbon dioxide (C0O2), and hydrogen halides/bromide.[3][9][11]

* Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[9][10]
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Accidental Release Measures

Protocol for Spill Containment and Cleanup:

Personal Precautions: Use proper personal protective equipment as indicated in Section 6.
[10] Ensure adequate ventilation.[9]

e Environmental Precautions: Prevent the product from entering sewers, surface water, or
ground water.[4]

o Containment: For spills, absorb the material with an inert substance (e.g., vermiculite, sand,
or earth) and place it in a suitable, closed container for disposal.[10] For solids, pick up
mechanically.[4]

¢ Cleaning: Clean up spills immediately.[10] Recommended cleansing agents include water, if
necessary, with other cleansing agents.[4]
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Accidental Release Detected

Ensure Personal Safety:
- Wear appropriate PPE
- Ensure adequate ventilation

A

Prevent Further Spread:
- Do not allow entry to sewers/waterways

A\

Contain Spill

\4

For Liquid/Solution: Absorb with
inert material (sand, earth)

Y

For Solid: Pick up mechanically

Collect Material into a
Suitable, Labeled Container

A4

Clean Spill Area with
Water and Cleansing Agents

Dispose of Container and
Waste Material According to
Official Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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